Cas no 10147-03-2 (Propanedinitrile,2-(4-quinolinyl)-)

Propanedinitrile,2-(4-quinolinyl)- structure
10147-03-2 structure
Product Name:Propanedinitrile,2-(4-quinolinyl)-
CAS No:10147-03-2
MF:C12H7N3
MW:193.204081773758
CID:222752
PubChem ID:286354
Update Time:2025-04-19

Propanedinitrile,2-(4-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-(4-quinolinyl)-
    • 2-quinolin-4-ylpropanedinitrile
    • 4-Quinolinemalononitrile
    • AC1L6519
    • AC1Q4QGS
    • AR-1G4595
    • CTK3J9819
    • NSC144434
    • 10147-03-2
    • CHEMBL1878618
    • DTXSID30301572
    • SMR001798213
    • NSC-144434
    • MLS002920626
    • Inchi: 1S/C12H7N3/c13-7-9(8-14)10-5-6-15-12-4-2-1-3-11(10)12/h1-6,9H
    • InChI Key: ZABPVUGLNITOEY-UHFFFAOYSA-N
    • SMILES: N1C=CC(C(C#N)C#N)=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 193.06411
  • Monoisotopic Mass: 193.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 60.5Ų

Experimental Properties

  • Density: 1.257
  • Boiling Point: 396.3°C at 760 mmHg
  • Flash Point: 132.7°C
  • Refractive Index: 1.652
  • PSA: 60.47
  • LogP: 2.36556
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